DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

• Molecular Formula: C159H310N7O65P
• Molecular Weight: 3391.1 g/mol
• InChI: InChI=1S/C159H310N7O65P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-158(176)228-149-151(231-159(177)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)150-230-232(178,179)229-52-39-161-153(168)36-49-181-54-58-185-62-66-189-70-74-193-78-82-197-86-90-201-94-98-205-102-106-209-110-114-213-118-122-217-126-130-221-134-138-225-141-143-226-139-135-222-131-127-218-123-119-214-115-111-210-107-103-206-99-95-202-91-87-198-83-79-194-75-71-190-67-63-186-59-55-182-50-37-160-152(167)35-48-180-53-57-184-61-65-188-69-73-192-77-81-196-85-89-200-93-97-204-101-105-208-109-113-212-117-121-216-125-129-220-133-137-224-142-144-227-140-136-223-132-128-219-124-120-215-116-112-211-108-104-207-100-96-203-92-88-199-84-80-195-76-72-191-68-64-187-60-56-183-51-38-162-154(169)145-163-40-42-164(146-155(170)171)44-46-166(148-157(174)175)47-45-165(43-41-163)147-156(172)173/h151H,3-150H2,1-2H3,(H,160,167)(H,161,168)(H,162,169)(H,170,171)(H,172,173)(H,174,175)(H,178,179)/t151-/m1/s1
• InChIKey: UCBIWEAOGHLHBQ-FAVOVBOCSA-N

DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE: Technical Specifications and Baseline Characterization

DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE (CAS N/A, MW 3391.14 Da) is a heterobifunctional, amphiphilic conjugate designed for the incorporation of radionuclides into liposomal or micellar delivery systems . The molecule comprises a 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) metal chelator, a discrete, single-molecular-weight polyethylene glycol (dPEG) linker, and a 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) lipid anchor . The dPEG spacer consists of two dPEG24 chains joined by an amide bond, providing a total length of 152 atoms (180.0 Å) and a molecular weight contribution of slightly more than 2000 Daltons, effectively mimicking the steric properties of a PEG2000 polymer while maintaining structural homogeneity . It is supplied as a solid with a purity exceeding 95% and is intended for research applications in theranostics, specifically for chelating lanthanide and yttrium radioisotopes for PET/SPECT imaging or targeted radiotherapy .

1

Workflow integration

Ready-to-use DOTA-tris(acid) chelator for immediate radiolabeling with lanthanide or yttrium isotopes

2

Conjugation safety

Pre-deprotected acid form eliminates 72-hour TFA deprotection, supporting acid-labile payloads

3

Reproducibility

Discrete dPEG spacer (Đ=1) ensures lot-to-lot homogeneity for robust PK and biodistribution studies

Why Generic DOTA-PEG-DSPE Substitution Fails: Critical Technical Barriers for DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE

Substituting DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE with a generic or in-class analog (e.g., DOTA-DSPE without PEG, polydisperse PEG-DSPE, or a protected DOTA-tris(TBE) precursor) introduces significant risks to experimental reproducibility and formulation performance. The absence of a PEG spacer results in rapid opsonization and clearance of the delivery vehicle, reducing circulation half-life from >48 hours to mere minutes [1]. Conversely, the use of polydisperse PEG polymers (e.g., standard PEG2000) creates a heterogeneous mixture of chain lengths and molecular weights (Đ > 1), complicating analytical characterization, batch-to-batch consistency, and interpretation of pharmacokinetic data . Finally, the unprotected tris(acid) form of DOTA eliminates the requirement for a harsh, 72-hour TFA deprotection step that is necessary for the tris(TBE) precursor, thereby preserving the integrity of acid-labile payloads or targeting ligands during conjugation [2].

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Non-PEGylated DOTA-DSPE may dramatically reduce circulation half-life (reported from >48 h to minutes), altering tumor-uptake models.

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Polydisperse PEG2000-DSPE (Đ>1) introduces chain-length heterogeneity, complicating pharmacokinetic modeling and batch reproducibility.

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Protected DOTA-tris(TBE) precursors require prolonged TFA exposure (up to 72 h), which may degrade acid-labile targeting ligands or payloads.

• [1] Creative Biolabs. (2026). How to Design Stealth Liposomes for Long Circulation: PEGylation Principles & Formulation Strategies. Retrieved from https://www.creative-biolabs.com/lipid-based-delivery/design-stealth-liposomes-long-circulation-pegylation-principles-formulation-strategies.htm View Source
• [2] Quanta BioDesign. (2019). DOTA-tris(TBE) or DOTA-tris(acid)? Choose wisely. Retrieved from https://qbd.vectorlabs.com/dota-tris-tbe_or_dota-tris-acid/ View Source

Quantitative Differentiation Guide: DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE vs. Analogs

Discrete vs. Polydisperse PEG: Ensuring Analytical and Pharmacokinetic Uniformity

This compound utilizes a discrete PEG (dPEG) scaffold, in contrast to conventional polymer-based PEG-DSPE conjugates which are polydisperse. The dPEG spacer has a dispersity index (Đ) of exactly 1, representing a single molecular weight compound, whereas standard PEG2000 is a mixture with Đ > 1 . This structural precision eliminates the analytical and reproducibility challenges associated with polydisperse PEG mixtures, where batch-to-batch variations in chain length can lead to inconsistent circulation times and surface shielding .

PEG dispersity

Head-to-head

Đ = 1.0This compound

Đ > 1.0Polydisperse PEG2000-DSPE

Supports consistent PK characterization and analytical quality control

HPLC and MALDI-TOF data; dispersity difference confirmed

Evidence Dimension	PEG Dispersity (Đ)
Target Compound Data	Đ = 1.0 (Single molecular weight compound)
Comparator Or Baseline	Polydisperse PEG2000-DSPE: Đ > 1.0 (Complex mixture of chain lengths)
Quantified Difference	Absolute homogeneity (Đ=1) vs. heterogeneous mixture (Đ>1)
Conditions	Chemical characterization by HPLC and MALDI-TOF mass spectrometry

Why This Matters

Uniformity ensures consistent, predictable in vivo performance and simplifies analytical quality control, which is critical for reproducible preclinical research and translational development.

Acid vs. Protected (TBE) DOTA Form: Bypassing Harsh Deprotection Conditions

The compound is supplied in its deprotected tris(acid) form. Its direct comparator, DOTA-tris(TBE)-amido-PEG24-amido-PEG24-DSPE, is a protected intermediate that requires a deprotection step using trifluoroacetic acid (TFA) prior to radiolabeling. Complete removal of the tert-butyl ester (TBE) groups requires approximately 60 molar equivalents of TFA and an incubation time of up to 72 hours at ambient temperature [1]. This prolonged exposure to strong acid can degrade acid-labile targeting ligands, peptides, or drug payloads that may be co-formulated or conjugated to the liposome surface.

Processing requirement

Head-to-head

Ready to useThis compound

72 h TFA deprotectionDOTA-tris(TBE) analog

Bypasses harsh acidic conditions, preserving acid-sensitive biomolecules

60 eq. TFA incubation at ambient temperature avoided

Evidence Dimension	Post-synthesis processing requirements
Target Compound Data	None; ready for immediate use in radiolabeling or conjugation
Comparator Or Baseline	DOTA-tris(TBE)-PEG-DSPE: Requires deprotection with 60 eq. TFA for up to 72 hours
Quantified Difference	Elimination of a 72-hour, high-concentration TFA treatment step
Conditions	Standard laboratory conditions for deprotection

Why This Matters

Using the acid form prevents potential damage to sensitive biomolecules and streamlines the experimental workflow, saving significant time and reducing the risk of failed conjugations.

• [1] Quanta BioDesign. (2019). DOTA-tris(TBE) or DOTA-tris(acid)? Choose wisely. Retrieved from https://qbd.vectorlabs.com/dota-tris-tbe_or_dota-tris-acid/ View Source

PEG Spacer Length: Optimized Steric Shielding for Prolonged Circulation

The compound features a long dPEG spacer of 152 atoms (180.0 Å), which is designed to mimic the steric barrier of a PEG2000 polymer . In contrast, DOTA-DSPE (which lacks a PEG spacer) or analogs with shorter PEG chains (e.g., < 1000 Da) provide insufficient steric shielding. Research on stealth liposome design indicates that a PEG length equivalent to 2000 Da is empirically optimal for creating a hydrated 'brush' layer that repels opsonins, extending circulation half-life from <1 hour (for non-PEGylated liposomes) to up to 48+ hours (for PEGylated formulations) [1].

Circulation half-life

Class-level

Up to 48+ hPEGylated formulation (class-level)

Non-PEGylated liposomes

May support tumor-accumulation models via prolonged circulation

Stealth liposome principles; murine model class-level evidence

Evidence Dimension	Circulation half-life of resulting liposomal formulation
Target Compound Data	Expected half-life: Up to 48+ hours (based on PEG2000-equivalent spacer) [1]
Comparator Or Baseline	Non-PEGylated liposomes (e.g., using DOTA-DSPE): Half-life < 1 hour [1]
Quantified Difference	Increase in circulation half-life by a factor of >48
Conditions	In vivo pharmacokinetic studies in murine models (class-level evidence)

Why This Matters

Extended circulation is essential for maximizing tumor accumulation via the enhanced permeability and retention (EPR) effect, directly impacting the efficacy of imaging and therapeutic radionuclide delivery.

• [1] Creative Biolabs. (2026). How to Design Stealth Liposomes for Long Circulation: PEGylation Principles & Formulation Strategies. Retrieved from https://www.creative-biolabs.com/lipid-based-delivery/design-stealth-liposomes-long-circulation-pegylation-principles-formulation-strategies.htm View Source

Structural Definition: Molecular Weight and Purity Specifications

The compound is supplied with well-defined specifications: a molecular weight of 3391.14 Da and a purity of >95% . This level of characterization is essential for reproducible formulation of liposomes and micelles, where precise molar ratios of components are critical for controlling surface density and pharmacokinetic properties. Lower-grade or poorly characterized alternatives may contain impurities that interfere with radiochemistry or alter the biodistribution of the final construct.

Purity & identity

Specification

Purity >95% MW 3391.14 Da

Ensures reproducible molar ratios for liposome surface engineering

HPLC analysis; defined molecular identity

Evidence Dimension	Product purity and characterization
Target Compound Data	Purity >95%, MW = 3391.14 Da
Comparator Or Baseline	Unspecified or lower-purity generic DOTA-PEG-DSPE analogs
Quantified Difference	Guaranteed minimum purity threshold of 95%
Conditions	HPLC analysis

Why This Matters

High purity minimizes batch-to-batch variability and ensures that the experimental outcome is attributable to the designed formulation rather than to impurities or undefined components.

Optimal Application Scenarios for DOTA-tris(acid)-amido-PEG24-amido-PEG24-DSPE Based on Technical Differentiation

Preclinical PET/SPECT Imaging with Stealth Liposomes

This compound is ideally suited for formulating long-circulating liposomes for PET or SPECT imaging. The discrete, 152-atom dPEG spacer provides the steric stabilization necessary to achieve a circulation half-life of up to 48+ hours [1], enabling prolonged imaging windows and enhanced tumor accumulation via the EPR effect. The DOTA-tris(acid) chelator readily coordinates with diagnostic radionuclides such as ⁶⁴Cu or ⁶⁸Ga without requiring a harsh TFA deprotection step that could compromise the liposomal lipid bilayer or encapsulated payload .

Targeted Radiotherapeutic Formulation with Labile Targeting Ligands

For applications involving acid-sensitive targeting ligands (e.g., certain peptides or antibodies), the tris(acid) form of this compound is the preferred choice. The alternative DOTA-tris(TBE) precursor requires a 72-hour deprotection in 60 equivalents of TFA [2], which is incompatible with many biomolecules. By using the pre-deprotected acid form, researchers can conjugate targeting moieties under mild, biocompatible conditions, preserving their structural integrity and binding affinity for targeted radiotherapy.

High-Reproducibility Nanomedicine Research

The discrete, single-molecular-weight dPEG structure (Đ = 1) makes this compound essential for studies requiring high analytical precision and batch-to-batch consistency . This is critical for pharmacokinetic modeling, where variations in PEG chain length introduced by polydisperse PEG-DSPE analogs can confound data interpretation. Its use ensures that observed differences in biodistribution or efficacy are due to the formulation's design, not to variability in the building blocks.

Theranostic Liposome Development

This building block enables the construction of theranostic liposomes that combine diagnostic imaging and therapy in a single platform. The DOTA chelator can be loaded with a therapeutic isotope like ¹⁷⁷Lu or ⁹⁰Y for treatment, while the long-circulating properties conferred by the dPEG spacer [1] ensure adequate tumor delivery and minimize systemic toxicity, a key advantage over rapidly cleared, non-PEGylated analogs.

Application

Selection Property

Validation Focus

PET/SPECT imaging research

Long-circulating dPEG spacer for stealth liposomes

Tumor-uptake model with extended imaging window; compare with non-PEGylated control

Radionuclide delivery with acid-sensitive targeting ligands

Pre-deprotected DOTA-tris(acid) (no TFA deprotection)

Ligand integrity post-conjugation; binding affinity retention under mild conditions

Pharmacokinetic modeling studies

Discrete PEG homogeneity (Đ=1)

Batch-to-batch consistency in biodistribution; analytical reproducibility of liposome batches

Theranostic liposome research

Combined DOTA chelator and stealth spacer

Coordination with therapeutic isotopes (e.g., ¹⁷⁷Lu); tumor delivery vs. systemic exposure models

• [1] Creative Biolabs. (2026). How to Design Stealth Liposomes for Long Circulation: PEGylation Principles & Formulation Strategies. Retrieved from https://www.creative-biolabs.com/lipid-based-delivery/design-stealth-liposomes-long-circulation-pegylation-principles-formulation-strategies.htm View Source
• [2] Quanta BioDesign. (2019). DOTA-tris(TBE) or DOTA-tris(acid)? Choose wisely. Retrieved from https://qbd.vectorlabs.com/dota-tris-tbe_or_dota-tris-acid/ View Source